Cas no 1240134-87-5 (4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoicacid Hydrochloride)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoicacid Hydrochloride
• CAS No: 1240134-87-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD11100940
• CID: 4673105
• Update Time: 2025-10-30

4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoicacid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoicacid Hydrochloride

• MDL： MFCD11100940
• Inchi： 1S/C13H14N2O2.ClH/c1-8-12(9(2)15-14-8)7-10-3-5-11(6-4-10)13(16)17;/h3-6H,7H2,1-2H3,(H,14,15)(H,16,17);1H
• InChI Key： VCTVACHLTXFEGP-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)CC1C(C)=NNC=1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoicacid Hydrochloride

Introduction to 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride (CAS No. 1240134-87-5)

4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride, identified by the CAS number 1240134-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic derivatives, featuring a benzoic acid moiety linked to a pyrazole ring. The presence of dimethyl groups at the 3 and 5 positions of the pyrazole ring enhances its structural stability and influences its electronic properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and biological assays. The benzoic acid component is well-known for its anti-inflammatory, analgesic, and antioxidant properties, while the pyrazole ring introduces additional pharmacophoric elements that can interact with biological targets. This combination makes 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of pyrazole derivatives in medicinal chemistry. The pyrazole scaffold is particularly versatile due to its ability to form stable complexes with various biological molecules. Studies have demonstrated that pyrazole-based compounds can modulate enzyme activity, inhibit receptor binding, and exhibit antimicrobial properties. The introduction of substituents such as methyl groups at specific positions on the pyrazole ring can further tailor its biological activity, making it an attractive moiety for drug design.

4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride has been investigated in several preclinical studies for its potential therapeutic effects. One of the most notable areas of research has been its role in modulating inflammatory pathways. Inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), has been a major focus in drug development. The benzoic acid moiety in this compound can interact with these enzymes, potentially leading to anti-inflammatory effects. Additionally, the pyrazole ring may enhance binding affinity by forming hydrogen bonds or other non-covalent interactions with target proteins.

Another area of interest has been the antimicrobial activity of 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride. Antibiotic resistance is a growing global health concern, and new compounds that can target bacterial or fungal pathogens are urgently needed. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain microorganisms by interfering with essential metabolic pathways or cell wall synthesis. Further research is required to fully elucidate its mechanism of action and determine its efficacy against resistant strains.

The synthesis of 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted pyrazole derivatives with benzoyl chloride or other benzoic acid precursors. Subsequent functional group transformations, such as methylation and salt formation, are carried out to achieve the desired structure. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm product identity.

The pharmacokinetic properties of 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be evaluated to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. In vitro studies using cell cultures and animal models have provided valuable insights into these properties. For instance, solubility studies have shown that the hydrochloride salt form enhances water solubility compared to the free acid form, which could improve oral bioavailability.

Recent advancements in computational chemistry have also contributed to the study of 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride. Molecular docking simulations allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations can help identify potential binding sites and optimize lead structures for better efficacy. Additionally, quantum mechanical calculations provide insights into the electronic structure and reactivity of the molecule, which can guide synthetic modifications.

The potential applications of 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for designing novel materials with specific functionalities. For example, researchers have explored its use in developing ligands for metal ion chelation or as a precursor for creating polymers with enhanced mechanical or thermal properties.

In conclusion, 4-(3,5-Dimethyl-1H-pyrazol-4-ylmethyl)-benzoic acid Hydrochloride (CAS No. 1240134-87-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its combination of a benzoic acid moiety and a dimethyl-substituted pyrazole ring provides a versatile platform for further chemical exploration and biological evaluation. Ongoing studies continue to uncover new applications for this compound, highlighting its importance as a valuable tool in modern medicinal chemistry.